molecular formula C26H25N3O4 B266122 3-hydroxy-4-(4-isobutoxybenzoyl)-5-(4-pyridinyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one

3-hydroxy-4-(4-isobutoxybenzoyl)-5-(4-pyridinyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one

Cat. No. B266122
M. Wt: 443.5 g/mol
InChI Key: PLOPXXZOYHXUFA-GYHWCHFESA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-hydroxy-4-(4-isobutoxybenzoyl)-5-(4-pyridinyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one, also known as IbuProlfen or IBP, is a synthetic compound that is structurally similar to ibuprofen. IBP has been extensively studied for its potential biomedical applications, particularly as an anti-inflammatory agent. In

Mechanism of Action

The mechanism of action of IBP is similar to that of ibuprofen. IBP inhibits the activity of cyclooxygenase (COX) enzymes, specifically COX-1 and COX-2. COX enzymes are responsible for the synthesis of prostaglandins, which play a key role in the inflammatory response. By inhibiting COX enzymes, IBP reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects
IBP has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. IBP has also been shown to reduce the expression of adhesion molecules, which play a key role in the recruitment of immune cells to sites of inflammation. In addition, IBP has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

IBP has several advantages for lab experiments. It is readily available and relatively inexpensive. It has also been extensively studied, with a large body of literature supporting its use as an anti-inflammatory agent. However, IBP also has some limitations. It has poor solubility in water, which can make it difficult to administer in certain experimental settings. In addition, IBP has been shown to have some toxicity in certain cell types, which may limit its use in some experiments.

Future Directions

There are several future directions for research on IBP. One area of interest is the development of more effective formulations of IBP that address its poor solubility in water. Another area of interest is the study of the long-term effects of IBP on inflammation and immune function. Finally, there is interest in exploring the potential of IBP as a treatment for other conditions, such as cancer and neurodegenerative diseases.
Conclusion
In conclusion, IBP is a synthetic compound that has been extensively studied for its potential biomedical applications. It possesses anti-inflammatory, analgesic, and antipyretic properties, and has been shown to inhibit the activity of COX enzymes. IBP has several advantages for lab experiments, but also has some limitations. There are several future directions for research on IBP, including the development of more effective formulations and the exploration of its potential as a treatment for other conditions.

Synthesis Methods

IBP is synthesized through a multi-step process that involves the reaction of 2-acetylpyridine with 4-isobutoxybenzoyl chloride, followed by the reaction with 3-pyridinylmethylamine and 2-hydroxy-1,4-naphthoquinone. The final product is obtained through the reduction of the resulting Schiff base with sodium borohydride.

Scientific Research Applications

IBP has been extensively studied for its potential biomedical applications. It has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. IBP has been tested in various animal models for its effectiveness in treating inflammation, pain, and fever.

properties

Product Name

3-hydroxy-4-(4-isobutoxybenzoyl)-5-(4-pyridinyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one

Molecular Formula

C26H25N3O4

Molecular Weight

443.5 g/mol

IUPAC Name

(4Z)-4-[hydroxy-[4-(2-methylpropoxy)phenyl]methylidene]-5-pyridin-4-yl-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione

InChI

InChI=1S/C26H25N3O4/c1-17(2)16-33-21-7-5-20(6-8-21)24(30)22-23(19-9-12-27-13-10-19)29(26(32)25(22)31)15-18-4-3-11-28-14-18/h3-14,17,23,30H,15-16H2,1-2H3/b24-22-

InChI Key

PLOPXXZOYHXUFA-GYHWCHFESA-N

Isomeric SMILES

CC(C)COC1=CC=C(C=C1)/C(=C/2\C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC=NC=C4)/O

SMILES

CC(C)COC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC=NC=C4)O

Canonical SMILES

CC(C)COC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC=NC=C4)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.